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Compound of Interest

Compound Name: (E)-5-Octadecene

Cat. No.: B15600944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

characteristics of (E)-5-Octadecene. The information is curated for professionals in research

and development, with a focus on clear data presentation, detailed experimental

methodologies, and visual representation of relevant biological pathways.

Core Physicochemical Data
(E)-5-Octadecene is a long-chain alkene with the molecular formula C₁₈H₃₆.[1][2][3] It is

recognized for its role as a sex pheromone or a related chemical component in certain insect

species, notably the rice stem borer moth (Chilo suppressalis).[4] The following tables

summarize its key physicochemical properties.

Identifier Value Source

IUPAC Name (E)-octadec-5-ene PubChem

Molecular Formula C₁₈H₃₆ [1][2][3][5]

Molecular Weight 252.48 g/mol [2][5]

CAS Number 7206-21-5 [2][3][4]
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Physical Property Value Conditions

Appearance
Typically exists as a solid at

room temperature

Standard Temperature and

Pressure

Boiling Point 322.2 ± 9.0 °C at 760 mmHg (Predicted)[5]

Melting Point

Not explicitly available.

However, trans-alkenes

generally have higher melting

points than their cis-isomers

due to more efficient packing in

the crystal lattice.[6][7] For

comparison, the related

compound 1-octadecene has a

melting point of 14-16 °C.[8]

-

Density 0.8 ± 0.1 g/cm³ (Predicted)[4]

Vapor Pressure 0.0 ± 0.3 mmHg at 25°C

Flash Point 150.4 ± 9.7 °C -

Refractive Index 1.448 -

Solubility
Insoluble in water; soluble in

nonpolar organic solvents.[9]
-

LogP (Octanol-Water Partition

Coefficient)
9.8 -

Biological Relevance: Pheromone Signaling
(E)-5-Octadecene plays a crucial role in the chemical communication of the rice stem borer

moth, Chilo suppressalis, where it acts as a component of the female's sex pheromone blend,

influencing male mating behavior. The detection of this pheromone by male moths initiates a

complex signaling cascade within their olfactory system. A generalized pathway for moth

pheromone reception is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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